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Compound of Interest

Compound Name: D,L-Mevalonic Acid Lactone-d3

Cat. No.: B026750 Get Quote

This technical guide provides a comprehensive overview of D,L-Mevalonic Acid Lactone-d3,

a deuterated isotopologue of mevalonic acid lactone. It is intended for researchers, scientists,

and drug development professionals who utilize stable isotope-labeled compounds in their

studies. This document details the molecular weight, experimental protocols for its

determination, and its role within the broader context of the mevalonate pathway.

Core Data Presentation
The key quantitative data for D,L-Mevalonic Acid Lactone-d3 and its corresponding unlabeled

form are summarized in the table below. This allows for a direct comparison of their

fundamental physicochemical properties.

Property
D,L-Mevalonic Acid
Lactone-d3

D,L-Mevalonic Acid
Lactone

Molecular Formula C₆H₇D₃O₃[1] C₆H₁₀O₃[2][3][4][5]

Molecular Weight 133.16 g/mol [1][6][7][8][9] 130.14 g/mol [2][4][5]

CAS Number 61219-76-9[1][6][7][8][9] 674-26-0[2][3][4][5]

Experimental Protocols: Molecular Weight
Determination
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The determination of the molecular weight of isotopically labeled compounds such as D,L-
Mevalonic Acid Lactone-d3 is primarily accomplished through mass spectrometry. This

technique allows for the precise measurement of the mass-to-charge ratio of ions, thereby

providing an accurate molecular weight.

Methodology: Mass Spectrometry
A general workflow for the determination of the molecular weight and isotopic enrichment of

D,L-Mevalonic Acid Lactone-d3 is outlined below. This protocol is a composite of standard

practices in the field of mass spectrometry for the analysis of stable isotope-labeled molecules.

1. Sample Preparation:

Accurately weigh a sample of D,L-Mevalonic Acid Lactone-d3.

Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile) to a known

concentration.

Prepare a series of dilutions to determine the optimal concentration for analysis.

Similarly, prepare a solution of unlabeled D,L-Mevalonic Acid Lactone to serve as a

reference standard.

2. Instrumentation and Calibration:

Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF), Orbitrap, or

Fourier-transform ion cyclotron resonance (FT-ICR) instrument.

Calibrate the mass spectrometer using a standard calibration mixture to ensure high mass

accuracy.

3. Ionization:

Select an appropriate ionization technique. Electrospray ionization (ESI) is a common choice

for polar molecules like mevalonic acid lactone.

Optimize ionization source parameters (e.g., spray voltage, capillary temperature) to achieve

stable and efficient ion generation.
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4. Mass Analysis:

Acquire mass spectra of both the D,L-Mevalonic Acid Lactone-d3 sample and the

unlabeled standard.

The mass spectrometer separates ions based on their mass-to-charge ratio (m/z).

The resulting spectrum will show a peak or a cluster of peaks corresponding to the molecular

ion of the analyte.

5. Data Analysis:

Identify the monoisotopic peak for both the labeled and unlabeled compounds.

The molecular weight of D,L-Mevalonic Acid Lactone-d3 will be approximately 3 Daltons

higher than that of the unlabeled compound due to the presence of three deuterium atoms.

The isotopic distribution of the labeled compound can be compared to the theoretical

distribution to confirm the level of deuterium incorporation.

A schematic representation of this experimental workflow is provided below.

Sample Preparation Mass Spectrometry Analysis Data Interpretation

Weigh Sample Dissolve in Solvent Serial Dilutions Instrument Calibration Ionization (ESI) Mass Analysis Data Acquisition Data Processing Molecular Weight Determination

Click to download full resolution via product page

A generalized workflow for molecular weight determination by mass spectrometry.

Mevalonate Pathway
D,L-Mevalonic Acid Lactone is a precursor to mevalonic acid, a key intermediate in the

mevalonate pathway. This fundamental metabolic pathway is responsible for the biosynthesis

of a wide array of essential biomolecules, including cholesterol, steroid hormones, and other
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isoprenoids.[2] The introduction of D,L-Mevalonic Acid Lactone-d3 into a biological system

allows researchers to trace the metabolic fate of mevalonate through this pathway.

The diagram below illustrates the central steps of the mevalonate pathway, highlighting the

conversion of HMG-CoA to mevalonate and its subsequent transformations.
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The Mevalonate Pathway, a critical route for isoprenoid biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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